tert-Butyl(2,3-dihydro-1-benzofuran-5-ylmethyl)amine

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-5-ylmethyl)-2-methylpropan-2-amine
• InChI: InChI=1S/C13H19NO/c1-13(2,3)14-9-10-4-5-12-11(8-10)6-7-15-12/h4-5,8,14H,6-7,9H2,1-3H3
• InChI Key: OQXSXQCXMUUJNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=CC2=C(C=C1)OCC2
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

“tert-Butyl(2,3-dihydro-1-benzofuran-5-ylmethyl)amine” is a chemical compound with the CAS number 1157542-90-9. It has a molecular weight of 205.30 and a molecular formula of C13H19NO.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, it’s worth noting that benzofuran rings, which are part of this compound, have been synthesized in various ways. For instance, natural products containing benzofuran rings have been studied, characterized, and screened for possible biological activities.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzofuran ring attached to a tert-butyl group and an amine group. The benzofuran ring is a heterocyclic compound, consisting of fused benzene and furan rings. The tert-butyl group is a type of alkyl group, represented as (CH3)3C.

Scientific Research Applications

Synthesis and Organic Chemistry

tert-Butyl(2,3-dihydro-1-benzofuran-5-ylmethyl)amine serves as a versatile building block in synthetic organic chemistry. Its nucleophilic substitutions and radical reactions are pivotal for constructing complex molecular architectures. For instance, tert-Butyl phenylazocarboxylates exhibit significant reactivity, facilitating nucleophilic substitutions on the benzene ring with aromatic amines and alcohols under mild conditions. Such reactivity extends to the synthesis of azocarboxamides and the engagement in radical reactions like oxygenation, halogenation, and aryl-aryl coupling, showcasing its broad utility in synthesizing diverse organic compounds (Jasch, Höfling, & Heinrich, 2012).

Asymmetric Synthesis

In the realm of asymmetric synthesis, this compound-related compounds, such as N-tert-butanesulfinyl aldimines and ketimines, have been identified as highly versatile intermediates. They are prepared in high yields and are instrumental in the asymmetric synthesis of amines, demonstrating the ability to activate imines for the addition of various nucleophiles. This process has been effectively utilized to synthesize a wide range of enantioenriched amines, highlighting its significance in the preparation of bioactive molecules and pharmaceuticals (Ellman, Owens, & Tang, 2002).

Antioxidant and Anti-inflammatory Agents

The chemical framework of this compound and its analogs have been explored for potential antioxidant and anti-inflammatory applications. For example, amine or amide derivatives containing the 2,6-di-tert-butyl phenol moiety have shown promise as antioxidants, reducing acute inflammation and inhibiting COX-1 and lipoxygenase activity. These findings suggest the therapeutic potential of such compounds in managing inflammation and oxidative stress (Ziakas et al., 2006).

Safety and Hazards

While specific safety data for “tert-Butyl(2,3-dihydro-1-benzofuran-5-ylmethyl)amine” was not found, it’s important to handle all chemical substances with care. For example, tert-butylamine, a related compound, is known to be flammable and toxic if inhaled.